Cas no 103754-49-0 (2,3-Dimethyl-1,4-benzenedicarbonitrile)

• Product Name: 2,3-Dimethyl-1,4-benzenedicarbonitrile
• CAS No: 103754-49-0
• Molecular Formula: C₁₀H₈N₂
• Molecular Weight: 156.18400
• CID: 138039
• PubChem ID: 21253559

2,3-Dimethyl-1,4-benzenedicarbonitrile Properties

Names and Identifiers

• 1,4-Benzenedicarbonitrile,2,3-dimethyl-
• 1,4-DICYANO-2,3-DIMETHYLBENZENE
• 2,3-dimethylbenzene-1,4-dicarbonitrile
• 1,4-Benzenedicarbonitrile,2,3-dimethyl
• 2,3-Dimethyl-terephthalonitril
• 2,3-dimethyl-terephthalonitrile
• Terephthalonitrile,2,3-dimethyl-(6CI)
• 2,3-DIMETHYL TEREPHTHALONITRILE
• SCHEMBL1585098
• 2,3-dimethylterephthalonitrile
• 2,3-Dimethyl-1,4-benzenedicarbonitrile
• 103754-49-0
• AKOS006284039
• DTXSID50611665

• InChIKey： ZFJAONKADPJUSU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2/c1-7-8(2)10(6-12)4-3-9(7)5-11/h3-4H,1-2H3
• SMILES： N#CC1=C(C)C(C)=C(C#N)C=C1

Computed Properties

• Exact Mass: 156.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.068748264g/mol
• Heavy Atom Count: 12
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• LogP: 2.04676
• PSA: 47.58000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles